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Compound of Interest

Compound Name: Confertifolin

Cat. No.: B156486 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Confertifolin is a naturally occurring sesquiterpenoid lactone, specifically classified as a

drimane-type sesquiterpenoid.[1] It is isolated from various plant species, most notably from the

essential oil of Polygonum hydropiper (water pepper) leaves.[2] This technical guide provides a

comprehensive overview of the known physicochemical properties, biological activities, and

experimental protocols related to Confertifolin, aiming to serve as a foundational resource for

research and development endeavors.

Physicochemical Properties
The fundamental physicochemical characteristics of Confertifolin are summarized below.

These properties are crucial for understanding its behavior in biological systems and for

developing analytical and formulation strategies.
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Property Value Source

Molecular Formula C₁₅H₂₂O₂ [1]

Molecular Weight 234.33 g/mol [1]

IUPAC Name

(5aS,9aS)-6,6,9a-trimethyl-

4,5,5a,7,8,9-hexahydro-1H-

benzo[e][3]benzofuran-3-one

[1]

CAS Number 1811-23-0 [1]

Physical Description Crystalline solid [2]

Melting Point 131 °C [2]

Boiling Point (est.) 365.5 °C [2]

Topological Polar Surface Area

(TPSA)
26.3 Å² [1]

XLogP3 (Computed) 3.8 [1]

Spectroscopic Data
Detailed experimental spectroscopic data (FT-IR, UV-Vis, ¹H-NMR, ¹³C-NMR) for pure

Confertifolin are not extensively reported in publicly available literature. Structural elucidation

is typically confirmed by X-ray crystallography and Gas Chromatography-Mass Spectrometry

(GC-MS) following isolation.[2] Researchers are advised to perform comprehensive

spectroscopic analysis upon isolation or synthesis to confirm identity and purity.

Biological Activities and Experimental Protocols
Confertifolin has demonstrated significant potential in antimicrobial and insecticidal

applications. The methodologies for evaluating these activities are detailed below.

Isolation and Purification
Confertifolin is primarily obtained from its natural source through a multi-step extraction and

purification process.
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Plant Material
(Polygonum hydropiper leaves)

Steam Distillation

Crude Essential Oil

Column Chromatography
(Silica Gel)

Eluted Fractions

TLC / GC-MS Monitoring

Pure Confertifolin Crystal

Isolate target fraction
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Preparation

Inoculation

Evaluation

Confertifolin Stock
(in DMSO/Water)

Serial 2-Fold Dilutions

96-Well Microtiter Plate

Inoculate Wells

Microbial Culture
(Bacteria or Fungi)

Standardized Inoculum
(e.g., 10^8 CFU/mL)

Incubation
(e.g., 24-48h at 37°C)

Visual Inspection for Turbidity

Determine MIC

Lowest concentration
with no visible growth
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Phenotypic Screening

Target Identification

Pathway Analysis

Validation

Confirm Bioactivity
(MIC, LC50)

Cell Membrane
Integrity Assays

Hypothesis-driven

Enzyme Inhibition
Assays

Hypothesis-driven

Affinity Chromatography
/ Pull-down Assays

Hypothesis-driven

Omics Approaches
(Transcriptomics, Proteomics)

Hypothesis-free

Identify Modulated Pathways
(e.g., KEGG, GO analysis)

Gene Knockout/
Knockdown Studies

Reporter Gene Assays Biochemical Assays

Elucidated Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b156486?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Confertifolin
https://pubmed.ncbi.nlm.nih.gov/20645838/
https://pubmed.ncbi.nlm.nih.gov/20645838/
https://dev.spectrabase.com/spectrum/1ypfsck98d
https://www.benchchem.com/product/b156486#physicochemical-properties-of-confertifolin
https://www.benchchem.com/product/b156486#physicochemical-properties-of-confertifolin
https://www.benchchem.com/product/b156486#physicochemical-properties-of-confertifolin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b156486?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

